Cas no 62246-50-8 (Hexanoic acid, 2-isothiocyanato-, ethyl ester)

• Product Name: Hexanoic acid, 2-isothiocyanato-, ethyl ester
• CAS No: 62246-50-8
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 452635
• PubChem ID: 526512
• Update Time: 2025-04-19

Hexanoic acid, 2-isothiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-isothiocyanato-, ethyl ester
• ethyl 2-isothiocyanatohexanoate
• DTXSID30335711
• 62246-50-8
• VIIMESNYNGVWOV-UHFFFAOYSA-N
• 2-Isothiocyanato-hexanoic acid ethyl ester

• Inchi： 1S/C9H15NO2S/c1-3-5-6-8(10-7-13)9(11)12-4-2/h8H,3-6H2,1-2H3
• InChI Key： VIIMESNYNGVWOV-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OCC)CCCC

Computed Properties

• Exact Mass: 201.08245
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 38.66